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Compound Name: Daminozide

Cat. No.: B1669788 Get Quote

Technical Support Center: Optimizing
Daminozide Concentration
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to optimizing Daminozide (also known as Alar, B-

995, or SADH) concentration for various plant species. It includes troubleshooting guides,

frequently asked questions (FAQs), detailed experimental protocols, and quantitative data

summaries to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)
Q1: What is Daminozide and how does it work?

A1: Daminozide is a plant growth regulator that primarily acts by inhibiting the biosynthesis of

gibberellins, which are hormones responsible for stem elongation.[1][2] This inhibition leads to

a more compact plant structure, with shorter internodes, thicker stems, and often darker green

leaves.[3][4] It is absorbed through the leaves and translocated throughout the plant.[3]

Daminozide is also thought to have an effect on ethylene biosynthesis.

Q2: What are the primary applications of Daminozide in plant research?

A2: Daminozide is widely used to control plant height in ornamental crops, prevent lodging in

cereals, synchronize flowering, improve fruit set, and enhance stress tolerance. It is particularly
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useful for producing more compact and aesthetically pleasing potted and bedding plants.

Q3: How do I prepare a Daminozide solution?

A3: To prepare a Daminozide solution, you will need a commercial formulation of Daminozide
(e.g., B-Nine, which is 85% active ingredient). The concentration is typically expressed in parts

per million (ppm) or milligrams per liter (mg/L), which are equivalent (1 ppm = 1 mg/L).

Example Calculation for a 2500 ppm solution:

If using an 85% active ingredient (a.i.) formulation (850 g/kg), you would need: (2500

mg/L) / 0.85 = 2941 mg of the commercial product per liter of water.

Dissolve 2.94 grams of the 85% Daminozide product in 1 liter of distilled water.

Q4: What is the best application method for Daminozide?

A4: The most common and effective method of application is a foliar spray, where the solution

is sprayed evenly over the plant's leaves until it glistens. Drenching the substrate is another

method, though less common for Daminozide. For cuttings, a basal soak can promote rooting.

Q5: When is the best time to apply Daminozide?

A5: The optimal application time depends on the plant species and the desired outcome.

Generally, for height control, it is best to apply Daminozide when the plant is in an active

growth phase, often a few weeks after transplanting or when the plant reaches a certain

number of true leaves. For flowering effects, applications may be timed relative to flower bud

initiation.
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Issue Possible Cause(s) Suggested Solution(s)

No observable effect on plant

height.

- Concentration too low.-

Application timing was

incorrect.- Plant species is not

very responsive to

Daminozide.- Improper

application technique (e.g.,

poor coverage).

- Increase the Daminozide

concentration in increments.-

Apply earlier in the growth

stage.- Ensure thorough foliar

coverage.- Consult literature

for the specific responsiveness

of your plant species.

Leaf yellowing or marginal

necrosis.

- Concentration is too high.-

Plant was under stress (e.g.,

water or heat stress) during

application.- Application in

direct, hot sunlight.

- Reduce the Daminozide

concentration.- Apply to well-

watered, healthy plants.- Spray

during cooler parts of the day,

such as early morning or late

evening.

Delayed flowering.

- This can be a known side

effect of Daminozide as it can

restrict gibberellins which are

involved in flowering.

- If flowering time is critical,

consider reducing the

concentration or making fewer

applications.- Test different

application timings to minimize

the impact on flowering.

Reduced flower size.

- High concentrations of

Daminozide can sometimes

lead to smaller flowers.

- Optimize the concentration to

achieve the desired height

control without significantly

impacting flower size. A dose-

response experiment is

recommended.

Inconsistent results across a

batch of plants.

- Uneven application of the

Daminozide solution.- Genetic

variability within the plant

population.

- Ensure uniform spraying of all

plants.- Use a clonal plant

population if possible to reduce

genetic variability.

Quantitative Data Summary
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The following tables summarize effective Daminozide concentrations for various plant species

based on published research. Note that optimal concentrations can vary depending on

environmental conditions and specific cultivars.

Table 1: Ornamental Plants

Plant Species
Concentration
(ppm)

Application Timing Observed Effects

Chrysanthemum 1500 - 3000
7-14 days after

darkening

Reduced plant height,

increased number of

flowers.

Zinnia elegans 2500 - 3750 -

Promoted flowering,

increased

inflorescence dry

mass.

Marigold (Calendula

Officinalis)
3000 - 4500

5-6 weeks after

potting

Limited stem

elongation, reduced

plant height.

Sunflower (Helianthus

Annuus)
4000 - 6000

2-3 applications at 15,

30, (and 45) days

after sowing

Decreased final plant

height.

Lisianthus (Eustoma

grandiflorum)
500 - 1500

2 applications in

vegetative stage, 1 in

flowering

1000-1500 ppm

optimal for vegetative

growth; 500 ppm

favorable for

flowering.

Ageratum 1500 - 3000

At 4 true leaves,

repeat after 14-21

days

Height control.

Petunia 3000 - 4000

When plants cover the

box, repeat twice

weekly

Height control.
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Table 2: Fruit and Vegetable Crops

Plant Species
Concentration
(ppm)

Application Timing Observed Effects

Apple 1000 - 4000

21 days after

flowering or 45-60

days before harvest

Inhibit new shoot

growth, prevent fruit

drop.

Grapes 1000 - 2000
When new shoots

have 6-7 leaves

Inhibit new shoot

growth.

Peanut 1000 - 1500
At the beginning of the

needle stage

Dwarf plant shape,

increase yield.

Tomato 2500 At 1 and 4 leaf stages
Inhibit stem and leaf

growth.

Potato 3000
In the initial stage of

flowering

Inhibit stem growth,

increase tuber size.

Experimental Protocols
General Protocol for Foliar Application of Daminozide

Plant Material: Use healthy, well-watered plants of a uniform size and developmental stage.

Solution Preparation:

Calculate the required amount of Daminozide formulation based on the desired

concentration and the volume of the solution.

Weigh the Daminozide product accurately.

In a well-ventilated area, add the Daminozide to a container with about half the final

volume of distilled water.

Stir or shake until the Daminozide is completely dissolved.

Add the remaining distilled water to reach the final volume and mix thoroughly.
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It is advisable to use a surfactant to improve leaf coverage, following the manufacturer's

recommendations.

Application:

Apply the solution during the cooler part of the day (early morning or late evening) to avoid

rapid evaporation and potential leaf burn.

Use a calibrated sprayer to ensure a fine mist and uniform coverage of all leaf surfaces.

Spray until the foliage is wet, but not to the point of runoff.

Include a control group of plants that are sprayed with water (and surfactant, if used).

Post-Application Care:

Allow the foliage to dry completely before watering the plants from above.

Continue with standard cultivation practices.

Data Collection:

Measure relevant parameters such as plant height, internode length, stem diameter,

number of leaves, flowering time, and flower number at predetermined intervals.

Compare the measurements of the treated plants with the control group.

Visualizations
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Caption: Experimental workflow for optimizing Daminozide concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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